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Compound of Interest

Compound Name: 7-Methyl-3-octyne

Cat. No.: B1605108 Get Quote

The scientifically correct and universally accepted IUPAC name for the chemical compound in

question is 7-methyl-3-octyne. This name precisely describes its molecular structure

according to the rules set by the International Union of Pure and Applied Chemistry (IUPAC).

The structure consists of an eight-carbon chain (octyne) with a triple bond starting at the third

carbon and a methyl group attached to the seventh carbon.

The compound is identified by the CAS Registry Number 37050-06-9.[1] Its molecular formula

is C₉H₁₆, and it has a molecular weight of 124.22 g/mol .[2]

While the IUPAC name is the standard, several synonyms are also used to refer to this

compound in various contexts, including commercial listings and chemical databases.

Type Name

IUPAC Name 7-methyl-3-octyne[1][3]

Alternative IUPAC 7-methyloct-3-yne[2][3][4]

Other Names 1-Ethyl-2-isoamylacetylene[3][5]

Aethyl-isoamyl-acetylen[4]

methyloctyne[3][5]

It is important to note that the request for an in-depth technical guide, including experimental

protocols and signaling pathway diagrams, is not applicable to the topic of chemical
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nomenclature. Such a format is suited for describing complex biological processes or

experimental research, not for defining the name of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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